ethyl 4-[(2-methylcyclohexyl)amino]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(2-methylcyclohexyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H28N2O2/c1-3-19-15(18)17-10-8-13(9-11-17)16-14-7-5-4-6-12(14)2/h12-14,16H,3-11H2,1-2H3
• InChI Key: AGBGGHRFDZPEFJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC2CCCCC2C
• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol

Description

Ethyl 4-[(2-methylcyclohexyl)amino]-1-piperidinecarboxylate, also known as JNJ-42165279, is a chemical compound that has been studied for its potential use in the treatment of various medical conditions. This compound belongs to the class of piperidinecarboxylate derivatives and is a selective antagonist of the dopamine D2 receptor.

Mechanism of Action

The mechanism of action of ethyl 4-[(2-methylcyclohexyl)amino]-1-piperidinecarboxylate involves its binding to the dopamine D2 receptor. This binding results in the inhibition of dopamine signaling, which is believed to be involved in the development of schizophrenia. The compound has been shown to be a selective antagonist of the dopamine D2 receptor, which means that it has a high affinity for this receptor and does not bind to other receptors in the brain.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-[(2-methylcyclohexyl)amino]-1-piperidinecarboxylate has a number of biochemical and physiological effects. One of the main effects is the inhibition of dopamine signaling, which is believed to be involved in the development of schizophrenia. The compound has also been shown to have anxiolytic and anti-depressant effects, which may make it useful in the treatment of other medical conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 4-[(2-methylcyclohexyl)amino]-1-piperidinecarboxylate in lab experiments is its high affinity for the dopamine D2 receptor. This makes it a useful tool for studying the role of this receptor in the development of various medical conditions. However, one of the limitations of using this compound is its selectivity for the dopamine D2 receptor. This means that it may not be useful for studying other receptors in the brain.

Future Directions

There are a number of future directions for research on ethyl 4-[(2-methylcyclohexyl)amino]-1-piperidinecarboxylate. One area of research is the development of new compounds that are more selective for the dopamine D2 receptor. Another area of research is the investigation of the compound's potential use in the treatment of other medical conditions, such as anxiety and depression. Finally, there is a need for further research on the biochemical and physiological effects of the compound, as well as its potential side effects.
Conclusion:
Ethyl 4-[(2-methylcyclohexyl)amino]-1-piperidinecarboxylate is a chemical compound that has been studied for its potential use in the treatment of various medical conditions. The compound has a high affinity for the dopamine D2 receptor and has been shown to have anxiolytic and anti-depressant effects. While there are limitations to its use in lab experiments, there are a number of future directions for research on this compound, including the development of new compounds and investigation of its potential use in the treatment of other medical conditions.

Synthesis Methods

The synthesis of ethyl 4-[(2-methylcyclohexyl)amino]-1-piperidinecarboxylate has been described in scientific literature. The synthesis involves the reaction of 2-methylcyclohexanone with ethyl 4-piperidinecarboxylate in the presence of sodium ethoxide. The resulting compound is then reacted with HCl to obtain the final product.

Scientific Research Applications

Ethyl 4-[(2-methylcyclohexyl)amino]-1-piperidinecarboxylate has been studied for its potential use in the treatment of various medical conditions. One of the main areas of research has been its use in the treatment of schizophrenia. Studies have shown that this compound has a high affinity for the dopamine D2 receptor, which is believed to play a role in the development of schizophrenia.